Cas no 796067-47-5 (2-(3,4-Dimethylphenyl)sulfanylpyridine-3-carboxylic Acid)

• Product name: 2-(3,4-Dimethylphenyl)sulfanylpyridine-3-carboxylic Acid
• CAS No: 796067-47-5
• MF: C₁₄H₁₃NO₂S
• MW: 259.324
• CID: 3107815
• PubChem ID: 2454959

2-(3,4-Dimethylphenyl)sulfanylpyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-dimethylphenyl)thio]nicotinic acid
• 973-790-6
• AB00557372-02
• 2-[(3,4-dimethylphenyl)sulfanyl]pyridine-3-carboxylic acid
• 2-(3,4-dimethylphenyl)sulfanylpyridine-3-carboxylic Acid
• HMS2557D17
• MLS000416819
• AKOS000215334
• CHEBI:111414
• 2-[(3,4-dimethylphenyl)thio]-3-pyridinecarboxylic acid
• 2-[(3,4-dimethylphenyl)sulfanyl]pyridine-3-carboxylicacid
• Z57052855
• 2-((3,4-Dimethylphenyl)sulfanyl)pyridine-3-carboxylic acid
• CHEMBL1576608
• SMR000241811
• G36354
• EN300-11915
• 796067-47-5
• Q27191129
• 2-(3,4-Dimethylphenyl)sulfanylpyridine-3-carboxylic Acid

• Inchi： InChI=1S/C14H13NO2S/c1-9-5-6-11(8-10(9)2)18-13-12(14(16)17)4-3-7-15-13/h3-8H,1-2H3,(H,16,17)
• InChI Key： CRLOVVXMPXCXPM-UHFFFAOYSA-N
• SMILES： Cc1ccc(cc1C)Sc2c(cccn2)C(=O)O

Computed Properties

• Exact Mass: 259.06669983Da
• Monoisotopic Mass: 259.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5Ų
• XLogP3: 3.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 434.7±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(3,4-Dimethylphenyl)sulfanylpyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers